Cas no 900137-13-5 (2-[4-(Cyclopentyloxy)phenyl]acetonitrile)

• Product Name: 2-[4-(Cyclopentyloxy)phenyl]acetonitrile
• CAS No: 900137-13-5
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD08166709
• CID: 1056194
• PubChem ID: 16637294
• Update Time: 2025-11-02

2-[4-(Cyclopentyloxy)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Cyclopentyloxy)phenyl]acetonitrile
• 4-(cyclopentyloxy)Benzeneacetonitrile
• (4-CYCLOPENTYLOXY-PHENYL)-ACETONITRILE
• MFCD08166709
• (4-Cyclopentyloxyphenyl)acetonitrile
• FT-0741502
• AKOS000168702
• SY006433
• AC7175
• 2-(4-cyclopentyloxyphenyl)acetonitrile
• 900137-13-5
• DB-020476

• MDL： MFCD08166709
• Inchi： 1S/C13H15NO/c14-10-9-11-5-7-13(8-6-11)15-12-3-1-2-4-12/h5-8,12H,1-4,9H2
• InChI Key： OTSUPDZCBFEDDK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC#N)=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 201.11500
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 3.07408

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-[4-(Cyclopentyloxy)phenyl]acetonitrile

Comprehensive Overview of 2-[4-(Cyclopentyloxy)phenyl]acetonitrile (CAS No. 900137-13-5)

2-[4-(Cyclopentyloxy)phenyl]acetonitrile (CAS No. 900137-13-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopentyloxy group attached to a phenyl ring, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The growing demand for nitrile-containing compounds in medicinal chemistry has spotlighted 2-[4-(Cyclopentyloxy)phenyl]acetonitrile. Its acetonitrile moiety is particularly significant, as nitriles are known for their versatility in forming bonds with other functional groups, enabling the creation of complex molecules. This property aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste are prioritized.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-[4-(Cyclopentyloxy)phenyl]acetonitrile?" The answer lies in multi-step organic reactions, often starting from 4-hydroxybenzaldehyde or similar precursors. The process typically involves etherification with cyclopentanol, followed by conversion to the acetonitrile derivative. Such methodologies are frequently discussed in forums and research papers, reflecting the compound's relevance in modern organic synthesis.

Another hot topic is the biological activity of derivatives stemming from 2-[4-(Cyclopentyloxy)phenyl]acetonitrile. Recent studies suggest its potential as a scaffold for designing enzyme inhibitors, particularly in targeting inflammatory pathways. This has sparked interest among biotech companies exploring novel therapeutics for chronic diseases. The compound's lipophilicity, imparted by the cyclopentyl group, enhances membrane permeability—a critical factor in drug development.

From an industrial perspective, CAS No. 900137-13-5 is gaining traction in high-performance material applications. Its aromatic core and flexible cyclopentyl side chain contribute to thermal stability, making it a candidate for advanced polymers. Searches like "2-[4-(Cyclopentyloxy)phenyl]acetonitrile suppliers" have surged, indicating robust market demand. Quality control parameters, such as HPLC purity and residual solvent levels, are frequently emphasized in procurement discussions.

Environmental considerations are also pivotal. The compound's biodegradability and eco-toxicity profile are under scrutiny, aligning with global regulations like REACH. Researchers are investigating catalytic methods to optimize its production, reducing reliance on hazardous reagents. These efforts resonate with the broader shift toward circular economy principles in chemical manufacturing.

In analytical chemistry, 2-[4-(Cyclopentyloxy)phenyl]acetonitrile serves as a reference standard in chromatography and mass spectrometry. Its distinct UV absorption and fragmentation patterns aid in method validation, a topic often queried in scientific communities. Proper storage conditions—typically under inert atmosphere at low temperatures—are essential to maintain its stability, another frequently searched aspect.

Future prospects for this compound include explorations in catalysis and nanotechnology. Its molecular architecture could facilitate the development of metal-organic frameworks (MOFs) or ligand designs for asymmetric synthesis. As interdisciplinary research expands, 900137-13-5 is poised to remain a compound of significant interest across multiple scientific domains.